Cas no 2228672-18-0 (5-(3-methylazetidin-3-yl)oxy-1,3-oxazole)

• Product Name: 5-(3-methylazetidin-3-yl)oxy-1,3-oxazole
• CAS No: 2228672-18-0
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 6258856
• PubChem ID: 165733936
• Update Time: 2025-05-22

5-(3-methylazetidin-3-yl)oxy-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-methylazetidin-3-yl)oxy-1,3-oxazole
• 2228672-18-0
• 5-[(3-methylazetidin-3-yl)oxy]-1,3-oxazole
• EN300-1781292

• Inchi： 1S/C7H10N2O2/c1-7(3-9-4-7)11-6-2-8-5-10-6/h2,5,9H,3-4H2,1H3
• InChI Key： KYKYJZCYLSQLLW-UHFFFAOYSA-N
• SMILES： O(C1=CN=CO1)C1(C)CNC1

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 47.3Ų

Additional information on 5-(3-methylazetidin-3-yl)oxy-1,3-oxazole

5-(3-methylazetidin-3-yl)oxy-1,3-oxazole: A Comprehensive Overview

The compound with CAS No 2228672-18-0, commonly referred to as 5-(3-methylazetidin-3-yl)oxy-1,3-oxazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically the oxazole derivatives, which are known for their versatile applications in drug design and material science. The structure of 5-(3-methylazetidin-3-yl)oxy-1,3-oxazole features a unique combination of an oxazole ring and a methylazetidine group, making it a subject of interest for researchers exploring novel chemical entities with potential therapeutic applications.

Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, 5-(3-methylazetidin-3-yl)oxy-1,3-oxazole has been investigated for its potential as a kinase inhibitor, which is a critical area in cancer therapy. The methylazetidine moiety within the molecule contributes to its rigidity and stability, which are essential properties for drug candidates aiming to interact with specific protein targets. This compound's ability to form hydrogen bonds and its favorable pharmacokinetic profile make it a promising lead compound for further optimization.

In addition to its therapeutic potential, 5-(3-methylazetidin-3-yl)oxy-1,3-oxazole has also been explored in the context of material science. Its heterocyclic structure lends itself well to applications in organic electronics, where such compounds can serve as building blocks for advanced materials with tailored electronic properties. Researchers have demonstrated that this compound can be incorporated into polymer frameworks to enhance their conductivity and mechanical stability, opening new avenues for its use in flexible electronics and energy storage devices.

The synthesis of 5-(3-methylazetidin-3-yloxy)-1,3 oxazole involves a multi-step process that combines principles from both classical and modern organic synthesis techniques. Key steps include the formation of the oxazole ring through cyclization reactions and the subsequent functionalization with the methylazetidine group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like 5-(3-methylazetidin 3 yl)oxy 1 3 oxazole.

From an environmental standpoint, understanding the fate and behavior of 5-(methylazetidin yl oxy)-1 3 oxazole in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further research is needed to evaluate its persistence in different environmental compartments and its potential toxicity to non-target organisms. Such information will be vital for guiding responsible use and disposal practices associated with this compound.

Looking ahead, the future of 5-(methylazetidine yl oxy)-1 3 oxazole lies in its continued exploration across diverse application domains. Collaborative efforts between academia and industry are expected to drive innovation in its synthesis, characterization, and application. As researchers uncover new insights into its biological activity and material properties, this compound is poised to make meaningful contributions to both medicine and technology.